Cas no 24425-55-6 (Glycine, L-g-glutamyl-S-pentyl-L-cysteinyl-)

Glycine, L-g-glutamyl-S-pentyl-L-cysteinyl- structure
24425-55-6 structure
Product Name:Glycine, L-g-glutamyl-S-pentyl-L-cysteinyl-
CAS No:24425-55-6
MF:C15H27N3O6S
MW:377.456382989883
CID:240623
PubChem ID:57376159
Update Time:2025-04-19

Glycine, L-g-glutamyl-S-pentyl-L-cysteinyl- Chemical and Physical Properties

Names and Identifiers

    • Glycine, L-g-glutamyl-S-pentyl-L-cysteinyl-
    • (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-1-oxo-3-pentylsulfanylpropan-2-yl]amino]-5-oxopentanoic acid
    • Glutamine,N-[1-[(carboxymethyl)carbamoyl]-2-(pentylthio)ethyl]-, L- (8CI)
    • Glycine,N-(N-L-g-glutamyl-S-pentyl-L-cysteinyl)-
    • S-(n-Pentyl)glutathione
    • S-Pentylglutathione
    • 24425-55-6
    • DTXSID10725116
    • SCHEMBL2091663
    • NS00116912
    • L-gamma-Glutamyl-S-pentyl-L-cysteinylglycine
    • Inchi: 1S/C15H27N3O6S/c1-2-3-4-7-25-9-11(14(22)17-8-13(20)21)18-12(19)6-5-10(16)15(23)24/h10-11H,2-9,16H2,1H3,(H,17,22)(H,18,19)(H,20,21)(H,23,24)/t10-,11-/m0/s1
    • InChI Key: AIOKZAFWWVBSMY-QWRGUYRKSA-N
    • SMILES: S(CCCCC)C[C@@H](C(NCC(=O)O)=O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 377.16205676g/mol
  • Monoisotopic Mass: 377.16205676g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -2.3
  • Topological Polar Surface Area: 184Ų
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